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Compound of Interest

Compound Name: PD-147693

Cat. No.: B1221360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PD-147693 is an active metabolite of the potent and selective dopamine D2/D3 receptor partial

agonist, CI-1007. As a key player in the pharmacological profile of its parent compound, PD-
147693 has demonstrated significant activity in preclinical models of psychosis. These

application notes provide a comprehensive overview of its use in neuroscience research,

including its mechanism of action, quantitative data from key experiments, and detailed

protocols for its application in in vitro and in vivo studies.

Mechanism of Action
PD-147693 acts as a dopamine autoreceptor agonist. Dopamine autoreceptors, primarily of the

D2 and D3 subtype, are located on the presynaptic terminal of dopaminergic neurons. Their

activation leads to an inhibition of dopamine synthesis and release. By stimulating these

autoreceptors, PD-147693 effectively reduces dopaminergic neurotransmission. This

mechanism is believed to underlie its potential antipsychotic effects, as excessive dopamine

signaling is a key hypothesis in the pathophysiology of schizophrenia.
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Prepare Reagents:
- PD-147693 dilutions

- [3H]Spiperone
- Receptor membranes

- Buffers

Incubation:
Mix reagents in 96-well plate

Filtration:
Separate bound from free radioligand

Washing:
Remove non-specifically bound radioligand

Scintillation Counting:
Quantify bound radioactivity

Data Analysis:
Calculate Ki/IC50 values
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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